Cas no 1241045-80-6 (4-Aminocyclohexanol-d10)

• Product Name: 4-Aminocyclohexanol-d10
• CAS No: 1241045-80-6
• MF: C₆H₁₃NO
• MW: 125.235138654709
• CID: 2242251
• Update Time: 2025-10-28

4-Aminocyclohexanol-d10 Chemical and Physical Properties

Names and Identifiers

• 4-Aminocyclohexanol-d10
• 4-Amino-1,2,2,3,3,4,5,5,6,6-decadeuteriocyclohexan-1-ol

• Inchi： 1S/C6H13NO/c7-5-1-3-6(8)4-2-5/h5-6,8H,1-4,7H2/i1D2,2D2,3D2,4D2,5D,6D
• InChI Key： IMLXLGZJLAOKJN-MBXGXEIXSA-N
• SMILES： OC1([2H])C([2H])([2H])C([2H])([2H])C([2H])(C([2H])([2H])C1([2H])[2H])N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 4-Aminocyclohexanol-d10

4-Aminocyclohexanol-d10 (CAS No. 1241045-80-6)

4-Aminocyclohexanol-d10 is a deuterated derivative of 4-aminocyclohexanol, a compound with significant applications in organic synthesis and medicinal chemistry. The deuterium labeling in this compound enhances its utility in isotopic studies, particularly in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. This compound is widely recognized for its role in the synthesis of bioactive molecules, including pharmaceutical agents and agrochemicals. Recent advancements in its synthesis and application have further solidified its importance in modern chemical research.

The CAS number 1241045-80-6 uniquely identifies 4-Aminocyclohexanol-d10, ensuring precise referencing in scientific literature and regulatory documents. Its structure consists of a cyclohexane ring with an amino group (-NH2) at the 4-position and a hydroxyl group (-OH) at the 1-position, both of which are critical for its reactivity and functionality. The deuterium substitution at specific positions provides unique advantages in stereochemical studies and kinetic isotope effects, making it a valuable tool for researchers in understanding reaction mechanisms.

Recent studies have highlighted the role of 4-Aminocyclohexanol-d10 in the development of novel therapeutic agents. For instance, its use as an intermediate in the synthesis of cyclic peptides has shown promise in targeting specific protein-protein interactions, a key area in drug discovery. Additionally, its application in chiral catalysis has been explored, demonstrating high enantioselectivity in asymmetric reactions. These findings underscore the compound's versatility and potential impact on future medicinal chemistry advancements.

In terms of synthesis, 4-Aminocyclohexanol-d10 can be prepared via various routes, including deuterium exchange reactions and direct deuteration strategies. The choice of method depends on the desired purity and scale of production. Recent optimizations have focused on improving yield and reducing costs, making it more accessible for large-scale applications. Furthermore, the compound's stability under various reaction conditions has been thoroughly investigated, ensuring its reliability as a building block in complex molecule syntheses.

The physical properties of 4-Aminocyclohexanol-d10 are well-documented, with a melting point of approximately 85°C and a boiling point around 165°C under standard conditions. Its solubility profile makes it suitable for use in both aqueous and organic solvents, enhancing its applicability in diverse chemical systems. The compound's ability to form stable complexes with metal ions has also been leveraged in catalytic processes, further expanding its utility.

From an analytical standpoint, 4-Aminocyclohexanol-d10 is often characterized using techniques such as proton NMR (^1H NMR), carbon NMR (^{13}C NMR), and high-resolution mass spectrometry (HRMS). These methods provide detailed insights into its molecular structure and isotopic composition, ensuring accurate identification and quality control. Recent advancements in NMR technology have enabled faster and more precise analysis of this compound, contributing to its widespread use in research settings.

In conclusion, 4-Aminocyclohexanol-d10 (CAS No. 1241045-80-6) is a versatile deuterated compound with significant applications across various fields of chemistry. Its unique properties make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, material science, and beyond. As ongoing research continues to uncover new potential uses for this compound, its role as a key player in modern chemical research is likely to grow even further.